Cas no 112806-33-4 (Amitriptyline N-b-D-Glucuronide)

• Product Name: Amitriptyline N-b-D-Glucuronide
• CAS No: 112806-33-4
• MF: C₂₆H₃₁NO₆
• MW: 453.527447938919
• CID: 175020
• PubChem ID: 62981
• Update Time: 2025-04-19

Amitriptyline N-b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-b-D-glucopyranuronosyl-N,N-dimethyl-,inner salt (9CI)
• 1-Propanaminium,3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-b-D-glucopyranuronosy...
• 1-Propanaminium,3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-b-D-glucopyranuronosyl-N,N-dimethyl-,inner salt (9CI
• Amitriptyline N-glucuronide
• Amitriptyline N-β-D-Glucuronide
• AMITRIPTYLINE-N-GLUCURONIDE
• (2S,3S,4S,5R,6R)-6-{[3-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)propyl](dimethyl)ammonio}-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylate (non-preferred name)
• 1-Propanaminium, 3-(10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-ylidene)-N-beta-D-glucopyranuronosyl-N,N-dimethyl-, hydroxide, inner salt
• AT-N-Gluc
• A-D-Glucuronide
• CS-0137926
• J-002842
• (2S,3S,4S,5R,6R)-6-[dimethyl-[3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)propyl]azaniumyl]-3,4,5-trihydroxyoxane-2-carboxylate
• 112806-33-4
• Amitriptyline N-
• HY-137339
• Amitriptyline N-beta-D-Glucuronide
• Amitriptyline N-b-D-Glucuronide

• Inchi： 1S/C26H31NO6/c1-27(2,25-23(30)21(28)22(29)24(33-25)26(31)32)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20/h3-6,8-12,21-25,28-30H,7,13-15H2,1-2H3/t21-,22-,23+,24-,25+/m0/s1
• InChI Key： WXMXRAPAGYPAJI-ARXROMJUSA-N
• SMILES： O1[C@H](C(=O)[O-])[C@H]([C@@H]([C@H]([C@@H]1[N+](C)(C)CC/C=C1/C2C=CC=CC=2CCC2C=CC=CC/1=2)O)O)O

Computed Properties

• Exact Mass: 453.215138
• Monoisotopic Mass: 453.215138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 3.2

Experimental Properties

• Density: g/cm3
• Melting Point: >130°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 110.05000
• LogP: 0.24090

Amitriptyline N-b-D-Glucuronide Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes